1-[[4-(3-Chlorophenyl)piperazin-1-yl]methyl]benzotriazole

• IUPAC Name: 1-[[4-(3-chlorophenyl)piperazin-1-yl]methyl]benzotriazole
• InChI: InChI=1S/C17H18ClN5/c18-14-4-3-5-15(12-14)22-10-8-21(9-11-22)13-23-17-7-2-1-6-16(17)19-20-23/h1-7,12H,8-11,13H2
• InChI Key: FOXOSBOPDMDHGT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CN2C3=CC=CC=C3N=N2)C4=CC(=CC=C4)Cl
• Molecular Formula: C17H18ClN5
• Molecular Weight: 327.8 g/mol

Description

This compound is a derivative of benzotriazole, which has been designed and synthesized. It is a type of benzotriazole derivative that has been characterized by 1H NMR, IR, MS, and elemental analyses. The compound is related to a class of compounds that have shown weak herbicidal activities against barnyardgrass and rape and KARI enzyme.

Synthesis Analysis

The synthesis of similar compounds involves the reductive amination of the respective 1-(2-arylhydrazono)-1-(4-arylpiperazin-1-yl)propan-2-ones. The structures of these compounds were confirmed by IR, 1H NMR, 13C NMR, and mass spectroscopy.

Molecular Structure Analysis

The molecular structure of similar compounds has been confirmed by FTIR, 1H and 13C NMR, HRMS, and X-ray single crystal diffraction. The structure is stabilized via inter- as well as intra- C–H…O interactions and intra hydrogen bonding C–H…N interactions.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed using various techniques. For example, the homogeneity of the compounds was monitored by ascending thin layer chromatography (TLC) on silica gel GF254-coated glass plates, visualized by UV light.

Scientific Research Applications

1-[[4-(3-Chlorophenyl)piperazin-1-yl]methyl]benzotriazole has been used in a variety of scientific research applications. It has been used as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. It has also been used as an inhibitor of the enzyme tyrosinase, which is involved in the production of melanin. Additionally, this compound has been used as an inhibitor of the enzyme sodium-glucose transporter 2, which is involved in the absorption of glucose from the small intestine.

Mechanism of Action

Target of Action

It is known that piperazine derivatives often interact with h1 receptors , which play a crucial role in allergic reactions .

Mode of Action

Piperazine h1 receptor antagonists are known to have a higher affinity to h1 receptors than histamine , which could suggest a similar mode of action for 1-[[4-(3-Chlorophenyl)piperazin-1-yl]methyl]benzotriazole.

Biochemical Pathways

Given the known targets of similar compounds, it can be inferred that the compound may affect the histamine pathway, leading to potential anti-allergic effects .

Pharmacokinetics

Piperazine derivatives are generally known to positively modulate the pharmacokinetic properties of a drug substance .

Result of Action

It is known that some piperazine derivatives have shown significant effects on both allergic asthma and allergic itching .

Action Environment

It is known that the homogeneity of similar compounds is often monitored by ascending thin layer chromatography (tlc) on silica gel gf254-coated glass plates, visualized by uv light .

Advantages and Limitations for Lab Experiments

1-[[4-(3-Chlorophenyl)piperazin-1-yl]methyl]benzotriazole has a number of advantages and limitations for use in laboratory experiments. One advantage is that it is relatively easy to synthesize. Additionally, it is relatively non-toxic, making it safe to use in a variety of experiments. However, one limitation is that it is relatively expensive, making it cost-prohibitive for some experiments.

Future Directions

There are a number of potential future directions for the use of 1-[[4-(3-Chlorophenyl)piperazin-1-yl]methyl]benzotriazole in scientific research. One potential direction is to investigate its effects on other enzymes, such as those involved in the metabolism of drugs or hormones. Additionally, this compound could be used to investigate its effects on other physiological processes, such as cell proliferation or apoptosis. Finally, this compound could be used to investigate its effects on other diseases, such as cancer or neurodegenerative diseases.

Synthesis Methods

1-[[4-(3-Chlorophenyl)piperazin-1-yl]methyl]benzotriazole can be synthesized through a two-step process. First, a reaction between piperazine and 3-chlorophenyl isocyanate produces the intermediate compound 4-(3-chlorophenyl)piperazin-1-yl isocyanate. This intermediate compound is then reacted with benzotriazole to produce the final product, this compound.

Safety and Hazards

Some similar compounds have been classified as Eye Irrit. 2 - Skin Irrit. 2 - STOT SE 3. Precautionary statements include P261,P264,P270,P271,P280,P301+P312,P302+P352,P304+P340,P305+P351+P338,P310,P312,P330,P332+P313,P362,P403+P233,P405,P501.